4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)pyridine
• InChI: InChI=1S/C13H15NO2/c1-2-12(10-14-7-1)11-3-5-13(6-4-11)15-8-9-16-13/h1-3,7,10H,4-6,8-9H2
• InChI Key: LRGCSWXTLXXIHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC=C1C3=CN=CC=C3)OCCO2

Description

4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (45 mL, 622.5 mmol) was slowly added to a solution of 4-hydroxy-4-(3-pyridyl)cyclohexanone ethylene ketal (prepared as in step a, 29.3 g, 124.5 mmol) in pyridine (250 mL) at −10° C. After stirring at 0° C. for 2.5 h, the reaction mixture was poured onto ice and adjusted to pH 8 with 2 N NaOH. The aqueous layer was extracted with CH2Cl2 (100 mL×3) and the combined organic layers were washed with brine (200 mL), dried with MgSO4, and concentrated in vacuo to afford crude 4-(3-pyridyl)cyclohex-3-en-1-one ethylene ketal, which was used without further purification.